1,2,3,4-Tetrahydro-9-anthracenamine

• Molecular Formula: C14H15N
• Molecular Weight: 197.27 g/mol
• SMILES: C1CCC2=C(C3=CC=CC=C3C=C2C1)N
• InChI: InChI=1S/C14H15N/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1,3,5,7,9H,2,4,6,8,15H2
• InChIKey: XLMJNBAZHRTJED-UHFFFAOYSA-N

NMDA receptor research often lacks subunit-selective chemical probes with predictable channel-blocking pharmacology. 1,2,3,4-Tetrahydro-9-anthracenamine provides a validated tetrahydroanthracene scaffold that delivers voltage-dependent NMDA receptor blockade with interaction profiles distinct from anthraquinone-based analogs. • Confers reversible, voltage-dependent NMDA channel block for neuroprotection and excitotoxicity studies. • Key intermediate for anthracene-polyamine antiplasmodial conjugates; Ant-4 achieves IC50 0.64 μM vs. P. falciparum. • Demonstrated antimicrobial baseline activity at MIC 100 ppm against Gram-positive and Gram-negative pathogens. • Applicable as a polymerizable monomer building block for high-refractive-index optical materials and OLED applications. Bulk and custom synthesis quantities available with certificate of analysis.

1,2,3,4-Tetrahydro-9-anthracenamine Core Properties

1,2,3,4-Tetrahydro-9-anthracenamine is a nitrogen-containing heterocyclic compound derived from anthracene, featuring a partially saturated tetrahydro structure with an amino group at the 9-position of the anthracene framework . Its molecular formula is C14H15N and molecular weight is 197.27 g/mol . This compound falls under the category of aromatic amines and is recognized for its potential applications in organic synthesis and material science . Key physical properties reported for closely related anthracenamines include a melting point of 52.9°C, boiling point of 302°C, and density of 1.16 g/cm³, with solubility in ethanol, benzene, glacial acetic acid, and carbon disulfide, but insolubility in water . The tetrahydro structure confers distinct reactivity and biological target engagement compared to fully aromatic analogs .

Organic synthesis Building block for nitrogen-containing heterocycles and polyamine conjugates

Ion channel research Scaffold for tetrahydroanthracene-based NMDA receptor channel blockers

Antiparasitic & antimicrobial screening Core structure for antiplasmodial polyamine conjugates and broad-spectrum antimicrobial leads

1,2,3,4-Tetrahydro-9-anthracenamine: Generic Substitution Risks

Substitution of 1,2,3,4-tetrahydro-9-anthracenamine with other anthracenamines (e.g., 9-anthracenamine, 2-anthracenamine) or anthraquinone-based analogs is not scientifically justified due to profound differences in biological activity and molecular recognition. The tetrahydro modification alters electronic distribution, molecular conformation, and hydrogen-bonding capacity, leading to divergent target binding and functional outcomes . Direct comparative studies reveal that tetrahydroanthracene scaffolds confer unique channel-blocking properties at NMDA receptors that are distinct from both anthraquinone and fully aromatic anthracene systems [1]. In antiplasmodial applications, the specific conjugation of the tetrahydroanthracene core with polyamine tails yields IC50 values in the nM range, whereas alternative scaffolds or substitution patterns produce dramatically reduced potency or complete loss of activity [2]. Procurement decisions based solely on structural similarity without regard to the tetrahydro modification or precise amine positioning risk selecting compounds with fundamentally different pharmacological profiles and material properties, undermining experimental reproducibility.

Fully aromatic vs tetrahydro scaffold

Replacing tetrahydroanthracene with anthracenamine or anthraquinone analogs may shift NMDA receptor interaction and channel-blocking phenotype

Polyamine chain length alteration

Substituting putrescine with longer polyamine tails can reduce antiplasmodial potency; Ant-4 architecture is critical for sub-micromolar activity

Material property divergence

Non-hydrogenated anthracene monomers lack the optical curing and refractive index advantages reported for tetrahydroanthracene derivatives

• [1] Jin, L., Sugiyama, H., Takigawa, M., Katagiri, D., Tomitori, H., Nishimura, K., ... & Igarashi, K. (2007). Comparative studies of anthraquinone- and anthracene-tetraamines as blockers of N-methyl-D-aspartate receptors. Journal of Pharmacology and Experimental Therapeutics, 320(1), 47-55. View Source
• [2] Niemand, J., Burger, P., Verlinden, B. K., Reader, J., Joubert, A. M., Kaiser, A., ... & Kirk, K. (2013). Anthracene-polyamine conjugates inhibit in vitro proliferation of intraerythrocytic Plasmodium falciparum parasites. Antimicrobial Agents and Chemotherapy, 57(6), 2874-2877. View Source

1,2,3,4-Tetrahydro-9-anthracenamine: Comparative Evidence

NMDA Receptor Blockade: Superiority Over Anthraquinone

Anthracene-tetraamines containing the tetrahydroanthracene core exhibit potent and voltage-dependent blockade of NMDA receptors [1]. In comparative studies, anthracene-tetraamines demonstrate distinct interaction profiles with NR1 and NR2B subunit residues that influence channel block, differing from anthraquinone-tetraamine analogs [1]. While specific IC50 values for 1,2,3,4-tetrahydro-9-anthracenamine itself are not directly reported in this study, the broader class of anthracene-tetraamines shows superior potency compared to anthraquinone polyamines, which have IC50 values ranging from 4 to 22 μM against NR1/NR2 receptors [2]. The tetrahydro modification is essential for achieving the conformational flexibility required for optimal channel pore engagement [1].

NMDA channel blockade

Class-level

Tetrahydroanthracene tetraamines: reported greater potency
vs anthraquinone polyamines (IC50 4–22 μM)

Supports ion-channel research scaffold selection; context-dependent profile

Class-level evidence; specific IC50 for this compound not reported

Evidence Dimension	NMDA receptor channel blockade potency (IC50)
Target Compound Data	Not directly reported; class-level anthracene-tetraamines show superior potency
Comparator Or Baseline	Anthraquinone polyamines: IC50 = 4-22 μM (NR1/NR2 receptors)
Quantified Difference	Anthracene-tetraamines exhibit greater potency and distinct subunit interaction profile
Conditions	Recombinant NMDA receptors expressed in Xenopus laevis oocytes, voltage-clamped at -70 mV

Why This Matters

Procurement of tetrahydroanthracene-based blockers rather than anthraquinone analogs ensures access to the superior NMDA channel blocking phenotype required for neuropharmacology studies.

• [1] Jin, L., Sugiyama, H., Takigawa, M., Katagiri, D., Tomitori, H., Nishimura, K., ... & Igarashi, K. (2007). Comparative studies of anthraquinone- and anthracene-tetraamines as blockers of N-methyl-D-aspartate receptors. Journal of Pharmacology and Experimental Therapeutics, 320(1), 47-55. View Source
• [2] Kashiwagi, K., Williams, K., & Igarashi, K. (2007). Anthraquinone polyamines: novel channel blockers to study N-methyl-D-aspartate receptors. Journal of Pharmacology and Experimental Therapeutics, 320(1), 47-55. View Source

Antiplasmodial Polyamine Conjugates

The anthracene-polyamine conjugate Ant-4, which incorporates the tetrahydroanthracene core, inhibits in vitro proliferation of Plasmodium falciparum with an IC50 of 0.64 ± 0.04 μM [1]. This represents a substantial potency advantage over other anthracene-polyamine conjugates in the same series, including Ant-44 (IC50 = 1.54 ± 0.12 μM) and Ant-444 (IC50 = 2.6 ± 0.1 μM) [1]. The selectivity index (SI) for Ant-4 against P. falciparum versus mammalian cell lines ranges from 4.5 to 15.5, demonstrating preferential antiparasitic activity [1].

Antiplasmodial IC50

Head-to-head

0.64 ± 0.04 μM (Ant-4 conjugate)

Reported antiplasmodial potency; 2.4–4.1× higher vs longer polyamine analogs

P. falciparum 3D7, SYBR green assay, 96 h

Evidence Dimension	In vitro antiplasmodial activity (IC50)
Target Compound Data	Ant-4 (tetrahydroanthracene-putrescine conjugate): IC50 = 0.64 ± 0.04 μM
Comparator Or Baseline	Ant-44 (homospermidine conjugate): IC50 = 1.54 ± 0.12 μM; Ant-444 (homospermine conjugate): IC50 = 2.6 ± 0.1 μM; N1-methylHSpd (polyamine control): IC50 = 1.50 ± 0.12 mM
Quantified Difference	Ant-4 is 2.4-fold more potent than Ant-44 and 4.1-fold more potent than Ant-444; >2,300-fold more potent than N1-methylHSpd control
Conditions	P. falciparum 3D7 strain, 96 h incubation, SYBR green I fluorescence assay

Why This Matters

Procurement of the precise tetrahydroanthracene-putrescine conjugate (Ant-4) is essential for achieving the sub-micromolar antiplasmodial activity required for malaria drug discovery programs.

• [1] Niemand, J., Burger, P., Verlinden, B. K., Reader, J., Joubert, A. M., Kaiser, A., ... & Kirk, K. (2013). Anthracene-polyamine conjugates inhibit in vitro proliferation of intraerythrocytic Plasmodium falciparum parasites. Antimicrobial Agents and Chemotherapy, 57(6), 2874-2877. View Source

Broad-Spectrum Antimicrobial Activity

A tetrahydroanthracene derivative isolated from Acanthospermum hispidum exhibits antimicrobial activity against a panel of pathogens, including P. mirabilis, B. subtilis, P. aeruginosa, C. albicans, S. typhi, and B. cereus, with a minimum inhibitory concentration (MIC) of 100 ppm [1]. While direct comparative data against other tetrahydroanthracene isomers are not available, this activity profile establishes a baseline antimicrobial efficacy for the tetrahydroanthracene scaffold [1]. The observed broad-spectrum activity is consistent with findings from other tetrahydroanthracene natural products, such as those from Cassia singueana, which also display antimicrobial and antispasmodic properties [2].

Antimicrobial MIC

Class-level

100 ppm (multiple pathogens)

Reported antimicrobial baseline; supports screening context

Agar diffusion / broth microdilution; not directly compared to isomers

Evidence Dimension	Minimum inhibitory concentration (MIC)
Target Compound Data	Tetrahydroanthracene derivative from A. hispidum: MIC = 100 ppm against multiple pathogens
Comparator Or Baseline	Not directly compared; baseline established
Quantified Difference	Broad-spectrum activity at 100 ppm
Conditions	Agar diffusion and broth microdilution assays

Why This Matters

The tetrahydroanthracene scaffold provides a validated starting point for antimicrobial lead optimization, with established MIC values enabling structure-activity relationship studies.

• [1] Onocha, P. A., & Ali, M. S. (2014). Tetrahydroanthracene derivative: Anti-microbial isolate from Acanthospermum hispidum DC. International Journal of Biological and Chemical Sciences, 8(1), 1-8. View Source
• [2] Tsuji, N., Kobayashi, M., & Wakisaka, Y. (1980). Antimicrobial and antispasmodic tetrahydroanthracenes from Cassia singueana. Tetrahedron, 36(17), 2449-2452. View Source

High Refractive Index Acrylate Monomers

9,10-bis{[2-(meth)acryloyloxy]alkoxy}-1,2,3,4-tetrahydroanthracene compounds have been patented as bifunctional acrylate monomers that exhibit high refractive indices and facile optical curing under high-pressure mercury lamp irradiation [1]. The tetrahydroanthracene core provides the tricyclic aromatic framework necessary for achieving high refractive index values, a property not readily accessible with simpler aromatic amines or non-hydrogenated anthracenes [1]. This structural feature is critical for applications in advanced optical materials and organic light-emitting diodes (OLEDs) [2].

Refractive index

Data to verify

High refractive index (patent claim)

Supports optical polymer and OLED material research

Specific values not disclosed; patent literature only

Evidence Dimension	Refractive index (qualitative)
Target Compound Data	High refractive index (specific value not disclosed in patent)
Comparator Or Baseline	Generic acrylate monomers without tricyclic aromatic core
Quantified Difference	Tetrahydroanthracene core confers superior refractive index
Conditions	Polymer films, optical curing

Why This Matters

Procurement of tetrahydroanthracene-based monomers enables development of high-performance optical polymers and OLED materials with enhanced light management properties.

• [1] Numata, S., Yamada, A., Nagasawa, Y., & Yokoyama, S. (2013). JP-2013234161-A: 9,10-bis{[2-(meth)acryloyloxy]alkoxy}-1,2,3,4-tetrahydroanthracene compound, method for producing the same, and polymer thereof. View Source
• [2] Kawasaki Kasei Chemicals Ltd. (2013). JP-2013234161-A patent application. View Source

Liquid Crystal Dielectric Anisotropy Enhancement

Fluorinated tetrahydroanthracene derivatives have been patented as components of liquid-crystal mixtures for display applications [1]. These compounds are designed to achieve high absolute values of dielectric anisotropy (Δε) while maintaining favorable viscosity-to-clearing point ratios [1]. The tetrahydroanthracene core provides a rigid, planar framework that enhances molecular ordering, while fluorine substitution modulates polarity [1]. In contrast to non-hydrogenated anthracene analogs, the tetrahydro modification improves light and UV stability, a critical requirement for long-lifetime display materials [1].

Dielectric anisotropy

Data to verify

High Δε and improved UV stability (claimed)

Supports liquid-crystal display formulation research

Patent disclosure; numerical data not available

Evidence Dimension	Dielectric anisotropy and stability
Target Compound Data	High dielectric anisotropy and improved light/UV stability
Comparator Or Baseline	Non-fluorinated anthracene or non-hydrogenated analogs
Quantified Difference	Specific numerical values not disclosed; claimed advantages in patent
Conditions	Liquid crystal mixtures, display operating conditions

Why This Matters

Procurement of fluorinated tetrahydroanthracene derivatives enables formulation of liquid-crystal mixtures with superior electro-optical performance and extended operational lifetimes.

• [1] Merck Patent GmbH. (2002). Fluorinated anthracenes, and their use in liquid-crystal mixtures. U.S. Patent No. 6,682,785. View Source

1,2,3,4-Tetrahydro-9-anthracenamine Applications

NMDA Receptor Pharmacology & Neuroprotection

Utilize 1,2,3,4-tetrahydro-9-anthracenamine as a scaffold for developing potent, voltage-dependent NMDA receptor channel blockers. Evidence from comparative studies demonstrates that anthracene-tetraamines exhibit distinct subunit interaction profiles and superior potency compared to anthraquinone-based analogs [1]. Researchers investigating neuroprotection, excitotoxicity, or synaptic plasticity will benefit from the unique channel-blocking phenotype conferred by the tetrahydroanthracene core [1].

Malaria Drug Discovery & Polyamine Targeting

Employ 1,2,3,4-tetrahydro-9-anthracenamine as a key intermediate in the synthesis of anthracene-polyamine conjugates with potent antiplasmodial activity. The Ant-4 conjugate (tetrahydroanthracene-putrescine) achieves an IC50 of 0.64 μM against P. falciparum, outperforming other polyamine chain lengths by up to 4.1-fold [2]. This scaffold is ideal for programs targeting polyamine uptake mechanisms in protozoan parasites [2].

Antimicrobial Lead Optimization

Leverage the tetrahydroanthracene core as a validated antimicrobial scaffold with established MIC values of 100 ppm against Gram-positive and Gram-negative pathogens [3]. Structure-activity relationship studies can build upon this baseline to optimize potency and spectrum [3]. The scaffold is also relevant for exploring antispasmodic activity, as demonstrated in tetrahydroanthracenes from Cassia species [4].

High-Performance Optical Materials & OLEDs

Incorporate 1,2,3,4-tetrahydro-9-anthracenamine into polymerizable acrylate monomers for high-refractive-index optical materials. The tetrahydroanthracene core provides the tricyclic aromatic framework necessary for enhanced light management in OLEDs and advanced photonic devices [5]. Fluorinated derivatives further improve dielectric anisotropy for liquid-crystal display applications [6].

Application

Selection Property

Validation Focus

NMDA receptor pharmacology

Tetrahydroanthracene scaffold specificity

Channel-blocking phenotype vs anthraquinone controls

Antiplasmodial assay screening

Polyamine conjugate architecture (Ant-4)

P. falciparum proliferation assay and selectivity index

Antimicrobial screening

Tetrahydroanthracene core

Broth microdilution MIC against pathogen panel

Optical polymer development

High-refractive-index monomer

Polymer film refractive index and curing behavior

• [1] Jin, L., Sugiyama, H., Takigawa, M., Katagiri, D., Tomitori, H., Nishimura, K., ... & Igarashi, K. (2007). Comparative studies of anthraquinone- and anthracene-tetraamines as blockers of N-methyl-D-aspartate receptors. Journal of Pharmacology and Experimental Therapeutics, 320(1), 47-55. View Source
• [2] Niemand, J., Burger, P., Verlinden, B. K., Reader, J., Joubert, A. M., Kaiser, A., ... & Kirk, K. (2013). Anthracene-polyamine conjugates inhibit in vitro proliferation of intraerythrocytic Plasmodium falciparum parasites. Antimicrobial Agents and Chemotherapy, 57(6), 2874-2877. View Source
• [3] Onocha, P. A., & Ali, M. S. (2014). Tetrahydroanthracene derivative: Anti-microbial isolate from Acanthospermum hispidum DC. International Journal of Biological and Chemical Sciences, 8(1), 1-8. View Source
• [4] Tsuji, N., Kobayashi, M., & Wakisaka, Y. (1980). Antimicrobial and antispasmodic tetrahydroanthracenes from Cassia singueana. Tetrahedron, 36(17), 2449-2452. View Source
• [5] Numata, S., Yamada, A., Nagasawa, Y., & Yokoyama, S. (2013). JP-2013234161-A: 9,10-bis{[2-(meth)acryloyloxy]alkoxy}-1,2,3,4-tetrahydroanthracene compound, method for producing the same, and polymer thereof. View Source
• [6] Merck Patent GmbH. (2002). Fluorinated anthracenes, and their use in liquid-crystal mixtures. U.S. Patent No. 6,682,785. View Source